
An In-depth Technical Guide to 2,6-
Dimethylanthraquinone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,6-Dimethylanthraquinone

Cat. No.: B015465 Get Quote

CAS Number: 3837-38-5

This technical guide provides a comprehensive overview of 2,6-Dimethylanthraquinone, also

known as 2,6-Dimethylanthracene-9,10-dione. The document is intended for researchers,

scientists, and professionals in the field of drug development, offering detailed information on

its physicochemical properties, synthesis, and the general biological activities associated with

the anthraquinone scaffold.

Physicochemical Properties
2,6-Dimethylanthraquinone is a solid, yellow to orange organic compound. Its core structure

is based on anthraquinone, a tricyclic aromatic ketone. The key physicochemical data for this

compound are summarized in the table below, compiled from various chemical suppliers and

databases.
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Property Value Source

CAS Number 3837-38-5

Molecular Formula C₁₆H₁₄O₂

Molecular Weight 238.28 g/mol

Alternate Names
2,6-Dimethyl-9,10-

anthraquinone; NSC 405234

Melting Point 238-242 °C

Boiling Point 338.73 °C (estimated)

Density 1.1223 g/cm³ (estimated)

Solubility

Slightly soluble in Chloroform,

Dichloromethane, and Ethyl

Acetate.

Purity (Typical) ≥95%

Physical Form Solid

Synthesis and Purification
The synthesis of substituted anthraquinones can be achieved through several methods,

including the oxidation of the corresponding anthracene, Friedel-Crafts reaction of phthalic

anhydride with a substituted benzene, or a Diels-Alder reaction. A common and effective

method for preparing alkyl-substituted anthraquinones involves the [4+2] Diels-Alder

cycloaddition reaction between a 1,4-naphthoquinone and a substituted 1,3-butadiene,

followed by dehydrogenation.

Experimental Protocol: Generalized Synthesis of Dimethylanthraquinones via Diels-Alder

Reaction

This protocol is a generalized procedure based on methods used for synthesizing related

dimethylanthraquinones and may be adapted for the synthesis of the 2,6-isomer.
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Objective: To synthesize a dimethylanthraquinone derivative through a Diels-Alder reaction

followed by oxidative dehydrogenation.

Materials:

1,4-Naphthoquinone

2,3-Dimethyl-1,3-butadiene

Ethanolic Potassium Hydroxide Solution (5%)

Ethanol

Ether

Deionized Water

Round-bottomed flask (1-L)

Reflux condenser

Inlet tube for air bubbling

Filtration apparatus

Procedure:

Diels-Alder Adduct Formation:

Dissolve 1,4-naphthoquinone (0.5 mole) and 2,3-dimethylbutadiene-1,3 (1 mole) in 300

mL of ethanol in a 1-L round-bottomed flask.

Fit the flask with an efficient reflux condenser and heat the solution to reflux for 5 hours.

After reflux, cool the solution and place it in a refrigerator for 10-12 hours to allow the

crystalline adduct to form.

Filter the crystalline mass, wash with cold ethanol (50 mL), and air-dry the product. The

adduct can be purified further by recrystallization from acetone or ethanol if needed.
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Oxidative Dehydrogenation:

Dissolve the dried addition product (e.g., 40 g) in 600 mL of 5% ethanolic potassium

hydroxide solution in a three-necked flask equipped with a reflux condenser and an air

inlet tube.

Bubble a current of air through the solution for 24 hours. The reaction is exothermic, and

the solution's color will change from green to yellow.

The yellow dimethylanthraquinone product will precipitate out of the solution.

Filter the product with suction and wash sequentially with water (200 mL), ethanol (100

mL), and finally ether (50 mL).

Air-dry the final product.

Purification:

The crude product can be purified by recrystallization from a suitable solvent system,

potentially using a decolorizing carbon to remove colored impurities.
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Step 1: Diels-Alder Reaction Step 2: Oxidative Dehydrogenation
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Caption: Generalized workflow for the synthesis of dimethylanthraquinones.

Biological Activity and Mechanism of Action
While specific biological data for 2,6-Dimethylanthraquinone is not extensively documented in

publicly available literature, the broader class of anthraquinone derivatives is well-studied and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b015465?utm_src=pdf-body-img
https://www.benchchem.com/product/b015465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


known for a wide range of pharmacological activities. These compounds are of significant

interest in drug discovery, particularly in oncology.

General Activities of Anthraquinones:

Anticancer Properties: Anthraquinones are a cornerstone of many chemotherapeutic

regimens. Prominent drugs like doxorubicin and mitoxantrone feature the anthraquinone

core and are used to treat various hematological malignancies and solid tumors. Their

mechanisms often involve intercalation into DNA, inhibition of topoisomerase II, and the

generation of reactive oxygen species (ROS), leading to apoptosis of cancer cells.

Antioxidant and ROS Regulation: Many anthraquinone compounds can act as regulators of

cellular redox status. They can exhibit both antioxidant and pro-oxidant activities depending

on their chemical structure and the cellular environment. Some derivatives can scavenge

free radicals, while others can generate ROS, a property harnessed in some anticancer

therapies.

Enzyme Inhibition: The quinone structure is an alpha-beta-unsaturated ketone, which can

react with sulfhydryl groups (-SH) on proteins. This reactivity allows anthraquinones to inhibit

various enzymes by covalently modifying cysteine residues, potentially disrupting cellular

signaling pathways.

Antimicrobial and Anti-inflammatory Effects: Various natural and synthetic anthraquinones

have demonstrated activity against bacteria, fungi, and viruses. Additionally, some have

shown anti-inflammatory properties, often linked to their ability to modulate signaling

pathways involved in inflammation.

Due to the lack of specific studies on 2,6-Dimethylanthraquinone, its precise mechanism of

action remains uncharacterized. However, it is plausible that it could share some of the general

bioactivities of the anthraquinone class. Further research is required to elucidate its specific

biological profile.
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Caption: Potential mechanisms of action for the anthraquinone class of compounds.

Applications in Research and Drug Development
The anthraquinone scaffold is a highly privileged structure in medicinal chemistry and serves as

a foundational template for the design of new therapeutic agents.

Anticancer Drug Discovery: The primary application of anthraquinone derivatives is in the

development of anticancer drugs. Research focuses on modifying the anthraquinone core to

enhance efficacy against resistant tumors, reduce cardiotoxicity (a common side effect of

drugs like doxorubicin), and improve the therapeutic index. The methyl groups in 2,6-
Dimethylanthraquinone could potentially influence its lipophilicity and interaction with

biological targets compared to the parent anthraquinone.

Chemical Probes: Substituted anthraquinones can be developed as chemical probes to

study biological pathways. Their ability to interact with various enzymes and proteins makes
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them useful tools for target identification and validation.

Materials Science: Anthraquinone derivatives are also used as dyes and pigments due to

their chromophoric properties.

The potential of 2,6-Dimethylanthraquinone as a specific therapeutic agent or research tool is

yet to be fully explored. It represents a chemical entity that warrants further investigation to

determine its unique biological and pharmacological properties within the broader and highly

significant class of anthraquinones.

To cite this document: BenchChem. [An In-depth Technical Guide to 2,6-
Dimethylanthraquinone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015465#2-6-dimethylanthraquinone-cas-number-
3837-38-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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